Cas no 1014310-11-2 (2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: 2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 1014310-11-2
• MF: C₂₁H₂₈F₃N₃O₃S₂
• MW: 491.590533256531
• CID: 5981081
• PubChem ID: 24488817
• Update Time: 2025-05-05

2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26592707
• 2-{4-[5-(1,2-DITHIOLAN-3-YL)PENTANOYL]PIPERAZIN-1-YL}-N-[4-(TRIFLUOROMETHOXY)PHENYL]ACETAMIDE
• 1014310-11-2
• AKOS016890403
• AKOS001160924
• 2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C21H28F3N3O3S2/c22-21(23,24)30-17-7-5-16(6-8-17)25-19(28)15-26-10-12-27(13-11-26)20(29)4-2-1-3-18-9-14-31-32-18/h5-8,18H,1-4,9-15H2,(H,25,28)
• InChI Key： FGCBIFURVHBTKM-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(N1CCN(CC(NC2C=CC(=CC=2)OC(F)(F)F)=O)CC1)=O

Computed Properties

• Exact Mass: 491.15241860g/mol
• Monoisotopic Mass: 491.15241860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides

Additional information on 2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide

Compound CAS No 1014310-11-2: 2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide

The compound with CAS No 1014310-11-2, named 2-{4-[5-(1,2-Dithiolan-3-YL)pentanoyl]piperazin-1-YL}-N-[4-(trifluoromethoxy)phenyl]acetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials development.

The molecular structure of this compound is characterized by the presence of a piperazine ring, which serves as a central scaffold for various functional groups. The 1,2-dithiolane moiety attached to the pentanoyl chain introduces sulfur-based functionalities, enhancing the compound's ability to participate in redox reactions and coordinate with metal ions. This feature makes it particularly valuable in the synthesis of bioactive molecules and catalytic systems.

Recent studies have highlighted the role of this compound in enhancing the stability and bioavailability of drugs. The incorporation of a trifluoromethoxy group on the phenyl ring significantly improves the molecule's lipophilicity, enabling better penetration through biological membranes. This property has been leveraged in the development of novel drug delivery systems that target specific tissues or organs with high precision.

In addition to its pharmacological applications, this compound has shown potential in the field of materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and nanomaterials. The combination of its sulfur-based functionalities and aromatic groups allows for the creation of materials with unique mechanical and electronic properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine ring, followed by the introduction of the dithiolane and trifluoromethoxy groups through carefully designed coupling reactions.

Recent advancements in green chemistry have also influenced the synthesis pathways for this compound. Scientists are now exploring more sustainable methods to produce this molecule, such as using biocatalysts or renewable feedstocks, which align with global efforts to reduce environmental impact.

In conclusion, CAS No 1014310-11-2 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern science and technology.